Cas no 34750-55-5 (ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 34750-55-5
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 919498
• PubChem ID: 295743
• Update Time: 2025-04-19

ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
• ethyl 4-(2-hydroxyethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid, 4-[(2-hydroxyethyl)amino]-2-(methylthio)-, ethyl ester
• Ethyl 4-((2-hydroxyethyl)amino)-2-(methylthio)pyrimidine-5-carboxylate
• NSC-165349
• NSC165349
• Oprea1_097128
• STL170103
• AKOS002673253
• 4-(2-Hydroxyethylamino)-2-methylthio-pyrimidine-5-carboxylic acid, ethyl ester
• JLKRBPJUVGFLCV-UHFFFAOYSA-N
• DTXSID10304304
• Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate
• Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate #
• Oprea1_669559
• AG-690/08353012
• 34750-55-5

• Inchi： 1S/C10H15N3O3S/c1-3-16-9(15)7-6-12-10(17-2)13-8(7)11-4-5-14/h6,14H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： JLKRBPJUVGFLCV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(=N1)NCCO

Computed Properties

• Exact Mass: 257.08355
• Monoisotopic Mass: 257.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 84.34